Cas no 355814-90-3 (1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine)

• Product Name: 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine
• CAS No: 355814-90-3
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• CID: 879829
• Update Time: 2026-04-29

1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine
• 1-(1,3-benzodioxol-5-yl)-N-(3-bromobenzyl)methanamine
• N-(1,3-benzodioxol-5-ylmethyl)-1-(3-bromophenyl)methanamine
• AC1LGBL8
• AG-F-23257
• CCG-21683
• CTK4H4827
• MolPort-000-937-078
• Oprea1_169300
• Oprea1_258826
• STK145483

• Inchi： InChI=1S/C15H14BrNO2/c16-13-3-1-2-11(6-13)8-17-9-12-4-5-14-15(7-12)19-10-18-14/h1-7,17H,8-10H2
• InChI Key： YOTNHLVWMFBIMD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Br)CNCC2=CC3=C(C=C2)OCO3

Computed Properties

• Exact Mass: 319.02082
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 30.49

Additional information on 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine

Introduction to 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine (CAS No. 355814-90-3)

1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine is a specialized organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 355814-90-3, represents a fascinating intersection of heterocyclic chemistry and pharmacology. The presence of both the benzo[d][1,3]dioxol ring system and the bromobenzyl substituent suggests potential applications in the development of novel therapeutic agents.

The benzo[d][1,3]dioxol scaffold, commonly known as the tetrahydrofuran derivative, is a motif that has been extensively studied for its biological activity. This particular structure is found in several naturally occurring compounds and synthetic derivatives that exhibit a range of pharmacological properties. The incorporation of this moiety into 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine likely contributes to its interaction with biological targets, making it a promising candidate for further investigation.

The bromobenzyl group in the compound's structure adds another layer of complexity and functionality. Bromine substituents are often employed in medicinal chemistry due to their ability to influence the electronic properties of the molecule and enhance binding affinity to biological receptors. The combination of these features in 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine suggests that it may exhibit unique pharmacological effects that could be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on developing new compounds with potential applications in treating various diseases. The compound 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine has emerged as a subject of interest due to its structural features and perceived biological activity. Researchers have been exploring its potential as a lead compound for further drug development, particularly in the areas of central nervous system disorders and inflammatory conditions.

The benzo[d][1,3]dioxol ring system is known for its presence in several bioactive molecules, including those with antidepressant and antipsychotic properties. The bromobenzyl group's ability to modulate receptor interactions further enhances the compound's appeal as a potential therapeutic agent. These characteristics make 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine a valuable asset in the quest for novel pharmacological interventions.

The synthesis of this compound involves intricate organic reactions that require careful optimization to achieve high yields and purity. The benzo[d][1,3]dioxol moiety is typically introduced through cyclization reactions involving appropriate precursors, while the bromobenzyl group is often incorporated via nucleophilic substitution or other coupling reactions. The precise synthetic route can significantly impact the final properties of the compound, making it essential to employ robust methodologies.

Evaluation of 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine has involved both in vitro and in vivo studies to assess its biological activity and potential side effects. In vitro assays have focused on measuring interactions with specific enzymes and receptors relevant to target diseases. These studies have provided preliminary insights into the compound's mechanism of action and its potential therapeutic benefits.

In vivo studies have further corroborated these findings by evaluating the compound's efficacy and safety in animal models. These experiments have helped researchers understand how 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine behaves within a living organism and whether it can modulate physiological processes effectively. Such studies are crucial for determining the feasibility of advancing this compound into clinical trials.

The future prospects for 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to refine its synthesis, optimize its pharmacological properties, and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a pivotal role in translating this promising lead into viable therapeutic options for patients.

The development of new drugs is a complex process that requires extensive research and validation before reaching clinical use. However, compounds like 1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-bromobenzyl)methanamine offer hope by providing innovative starting points for drug discovery. Their unique chemical structures and biological activities continue to inspire researchers to push the boundaries of pharmaceutical innovation.